Ammonium hexachloroiridate(IV)
Overview
Description
Ammonium hexachloroiridate(IV) is an inorganic compound with the formula (NH₄)₂[IrCl₆]. This dark red solid is the ammonium salt of the iridium(IV) complex [IrCl₆]²⁻. It is a commercially important iridium compound and one of the most common complexes of iridium(IV) .
Mechanism of Action
. This dark red solid is the ammonium salt of the iridium(IV) complex . The primary target of this compound is not well-defined in the literature.
Mode of Action
This result is interpreted as the result of antiferromagnetic coupling between Ir centers mediated by Cl—Cl interactions .
Biochemical Pathways
It’s known that the compound plays a key role in the isolation of iridium from ores .
Biochemical Analysis
Biochemical Properties
The biochemical properties of Ammonium hexachloroiridate(IV) are not well-studied. Its electronic structure has attracted much attention. Its magnetic moment is less than that calculated for one electron. This result is interpreted as the result of antiferromagnetic coupling between Ir centers mediated by Cl—Cl interactions .
Molecular Mechanism
It is known that more than half of the spin density resides on chloride, thus the description of the complex as Ir(IV) is an oversimplification .
Temporal Effects in Laboratory Settings
The thermal decomposition of Ammonium hexachloroiridate(IV) in inert and reducing atmospheres has been investigated using quick-EXAFS and temperature-resolved powder X-ray diffraction .
Preparation Methods
Synthetic Routes and Reaction Conditions: Ammonium hexachloroiridate(IV) can be prepared in the laboratory by adding ammonium chloride to an aqueous solution of sodium hexachloroiridate. The resulting salt is poorly soluble, similar to other diammonium hexachlorometallates .
Industrial Production Methods: In industrial settings, the compound is typically synthesized through the reduction of aqueous potassium hexachloroiridate(IV) solutions with sodium tetrahydridoborate in acidic and alkaline media at temperatures ranging from 130 to 180°C. This process results in the formation of fine metallic iridium powder with a characteristic mosaic structure .
Chemical Reactions Analysis
Types of Reactions: Ammonium hexachloroiridate(IV) undergoes various chemical reactions, including thermal decomposition, reduction, and ligand substitution.
Common Reagents and Conditions:
Thermal Decomposition: In inert and reducing atmospheres, the compound decomposes to form metallic iridium particles.
Major Products Formed:
Thermal Decomposition: Metallic iridium, NH₄Cl, and various intermediate products.
Reduction: Iridium metal, NH₃, and HCl.
Scientific Research Applications
Ammonium hexachloroiridate(IV) has several scientific research applications:
Comparison with Similar Compounds
Ammonium hexachloroiridate(IV) can be compared with other similar compounds, such as:
Ammonium hexachloroplatinate(IV): Similar in structure but contains platinum instead of iridium.
Ammonium hexachlororhodate(III): Contains rhodium and has different chemical properties.
Potassium hexachloroiridate(IV): Similar iridium complex but with potassium instead of ammonium.
Uniqueness: Ammonium hexachloroiridate(IV) is unique due to its specific iridium content and its role as an intermediate in the isolation of iridium from ores. Its thermal decomposition and reduction processes also result in the formation of metallic iridium particles with diverse shapes and sizes .
Properties
IUPAC Name |
diazanium;hexachloroiridium(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/6ClH.Ir.2H3N/h6*1H;;2*1H3/q;;;;;;+4;;/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWNOUTCTZQNGEN-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[NH4+].Cl[Ir-2](Cl)(Cl)(Cl)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl6H8IrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70937632 |
Source
|
| Record name | Diammonium hexachloroiridate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70937632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
441.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dark red powder, slightly soluble in water; [MSDSonline] |
Source
|
| Record name | Ammonium chloroiridate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/7944 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
16940-92-4 |
Source
|
| Record name | Iridate(2-), hexachloro-, ammonium (1:2), (OC-6-11)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Diammonium hexachloroiridate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70937632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diammonium hexachloroiridate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.264 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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